Cas no 2088941-87-9 (3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid)

• Product Name: 3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid
• CAS No: 2088941-87-9
• MF: C₁₃H₆Cl₂F₃NO₃
• MW: 352.092852115631
• MDL: MFCD29918688
• CID: 4780708
• Update Time: 2025-06-20

3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid
• 3-(2,4-Dichlorophenoxy)-5-trifluoromethylpyridine-2-carboxylic acid

• MDL： MFCD29918688
• Inchi： 1S/C13H6Cl2F3NO3/c14-7-1-2-9(8(15)4-7)22-10-3-6(13(16,17)18)5-19-11(10)12(20)21/h1-5H,(H,20,21)
• InChI Key： XNBKKVIMQUAGSL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C(C(=O)O)=NC=C(C(F)(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• XLogP3: 4.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid

Introduction to 3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic Acid (CAS No. 2088941-87-9)

3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid, identified by its CAS number 2088941-87-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic carboxylic acids that exhibit a unique combination of structural features, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both 2,4-dichloro-phenoxy and 5-trifluoromethyl substituents in its molecular framework contributes to its distinct chemical properties and potential applications in medicinal chemistry.

The pyridine-2-carboxylic acid core of this compound provides a versatile scaffold for further functionalization, enabling the development of novel pharmacophores. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of chloro and trifluoromethyl groups on the aromatic ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of new agrochemicals and pharmaceuticals that incorporate halogenated pyridine derivatives. The 2,4-dichloro-phenoxy moiety, in particular, is known for its role in enhancing the efficacy of herbicides and pesticides by improving their binding affinity to target enzymes. Similarly, the 5-trifluoromethyl group is often employed to increase the bioavailability and duration of action of drugs by modulating their metabolic pathways.

The synthesis of 3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial and research applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations have been particularly useful in constructing the complex molecular architecture of this compound.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor for kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The combination of chloro and trifluoromethyl substituents on the pyridine ring is particularly attractive because it can mimic natural substrates while simultaneously enhancing binding affinity through steric and electronic effects.

The pharmacological profile of 3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid has been studied extensively in recent years. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting its potential as a lead compound for further drug development. Additionally, computational modeling techniques have been used to predict how modifications to its structure might enhance its biological activity. These studies provide valuable insights into how this compound can be optimized for therapeutic use.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. The presence of halogenated aromatic rings is a common feature in many effective agrochemicals, as these groups contribute to their stability and efficacy against pests and weeds. By leveraging the unique properties of 3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid, researchers aim to develop next-generation crop protection agents that are more sustainable and environmentally friendly.

In conclusion, 3-(2,4-Dichloro-phenoxy)-5-trifluoromethyl-pyridine-2-carboxylic acid (CAS No. 2088941-87-9) is a multifaceted compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of kinase inhibition and crop protection. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.